Cas no 946310-71-0 (8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946310-71-0
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 5799219
• Update Time: 2025-10-30

8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, 4,6,7,8-tetrahydro-8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-
• 8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C17H21N5O2/c1-11(2)10-18-15(23)14-16(24)22-9-8-21(17(22)20-19-14)13-6-4-12(3)5-7-13/h4-7,11H,8-10H2,1-3H3,(H,18,23)
• InChI Key： OMYBRQILRWQZSC-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC(C)C)=O)C(=O)N2CCN(C3=CC=C(C)C=C3)C2=N1

Additional information on 8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Introduction to Compound with CAS No. 946310-71-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946310-71-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 8-(4-methylphenyl)-N-(2-methylpropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, reflects its complex structural framework and potential biological activities. This detailed exploration aims to provide a comprehensive overview of the compound's chemical properties, pharmacological significance, and recent advancements in its application within the pharmaceutical industry.

At the core of understanding this compound lies its molecular structure. The presence of multiple heterocyclic rings, including an imidazo[2,1-c][1,2,4]triazine core, suggests a high degree of molecular complexity. This structural motif is known to be prevalent in various bioactive molecules, often contributing to their pharmacological efficacy. The substitution patterns, such as the 4-methylphenyl and N-(2-methylpropyl) groups, further modulate the compound's electronic and steric properties, potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound in question has emerged as a promising candidate in this context. Its unique structural features make it a versatile scaffold for drug discovery, allowing for modifications that can fine-tune its biological activity. Specifically, the oxo group at the 4-position of the imidazo[2,1-c][1,2,4]triazine ring is a critical feature that may contribute to its binding affinity and metabolic stability.

The pharmacological profile of this compound has been extensively studied in various preclinical models. Initial investigations have highlighted its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory and infectious diseases. The 8-(4-methylphenyl) moiety is particularly noteworthy, as it has been shown to enhance binding interactions with certain protein targets. This observation aligns with broader trends in drug design where molecular recognition is optimized through strategic functionalization.

One of the most exciting aspects of this compound is its potential application in addressing emerging therapeutic challenges. For instance, recent studies have explored its activity against drug-resistant pathogens, where traditional treatments have shown limited efficacy. The imidazo[2,1-c][1,2,4]triazine scaffold is known to exhibit broad-spectrum antimicrobial properties, making it an attractive candidate for developing new antibiotics or antivirals. Furthermore, the compound's ability to modulate inflammatory responses suggests its utility in treating chronic inflammatory disorders.

The synthetic pathways for obtaining this compound have also been refined to ensure high yield and purity. Advanced synthetic techniques have enabled researchers to construct the complex core structure efficiently while minimizing unwanted byproducts. This has been crucial for scaling up production for both research and clinical purposes. Additionally, computational modeling has played a pivotal role in understanding the compound's interactions at the molecular level.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. The compound with CAS No. 946310-71-0 has undergone various stages of preclinical evaluation to assess its toxicity profile and pharmacokinetic properties. These studies have provided valuable insights into its potential therapeutic window and dosing regimens.

In conclusion，the compound with CAS number 946310-71-0 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities。 Its systematic name underscores its complexity，while recent studies highlight its potential applications in addressing various therapeutic challenges。 As research continues，this molecule is poised to play a crucial role in the development of next-generation pharmaceutical agents。